Cas no 57-16-9 ((17-acetyl-3-hydroxy-6,10,13-trimethyl-1,2,3,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl) Acetate)

(17-acetyl-3-hydroxy-6,10,13-trimethyl-1,2,3,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl) Acetate structure
57-16-9 structure
Product name:(17-acetyl-3-hydroxy-6,10,13-trimethyl-1,2,3,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl) Acetate
CAS No:57-16-9
MF:C24H36O4
MW:388.54024
CID:1603791
PubChem ID:200110

(17-acetyl-3-hydroxy-6,10,13-trimethyl-1,2,3,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl) Acetate Chemical and Physical Properties

Names and Identifiers

    • (17-acetyl-3-hydroxy-6,10,13-trimethyl-1,2,3,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl) acetate
    • BL-141
    • 3β,17-Dihydroxy-6α-methylpregn-4-en-20-one 17-acetate
    • [(3S,6S,8R,9S,10R,13S,14S,17R)-17-acetyl-3-hydroxy-6,10,13-trimethyl-1,2,3,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl] acetate
    • Pregn-4-en-20-one, 17-(acetyloxy)-3-hydroxy-6-methyl-, (3-beta,6-alpha)-
    • PREGN-4-EN-20-ONE, 3.BETA.,17-DIHYDROXY-6.ALPHA.-METHYL-, 17-ACETATE
    • Pregn-4-en-20-one, 3-beta,17-dihydroxy-6-alpha-methyl-, 17-acetate
    • 17-(Acetyloxy)-3-hydroxy-6-methyl-pregn-4-en-20-one, (3beta,6alpha)-
    • 17-(ACETYLOXY)-3-HYDROXY-6-METHYL-PREGN-4-EN-20-ONE, (3.BETA.,6.ALPHA.)-
    • (3beta,6alpha)-3-hydroxy-6-methyl-20-oxopregn-4-en-17-yl acetate
    • (3beta,6alpha)-17-(acetyloxy)-3-hydroxy-6-methyl-pregn-4-en-20-one
    • SCHEMBL9724563
    • 57-16-9
    • BK5J1R2YDO
    • 3-Hydroxy-6-alpha-methyl-17-acetoxyprogesterone
    • BL 141
    • Q27274715
    • UNII-BK5J1R2YDO
    • NSC 86014
    • 3.BETA.,17-DIHYDROXY-6.ALPHA.-METHYLPREGN-4-EN-20-ONE 17-ACETATE
    • PREGN-4-EN-20-ONE, 17-(ACETYLOXY)-3-HYDROXY-6-METHYL-, (3.BETA.,6.ALPHA.)-
    • NSC-86014
    • 3-beta,17-Dihydroxy-6-alpha-methylpregn-4-en-20-one 17-acetate
    • (17-acetyl-3-hydroxy-6,10,13-trimethyl-1,2,3,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl) Acetate
    • Inchi: InChI=1S/C24H36O4/c1-14-12-18-19(22(4)9-6-17(27)13-21(14)22)7-10-23(5)20(18)8-11-24(23,15(2)25)28-16(3)26/h13-14,17-20,27H,6-12H2,1-5H3/t14-,17-,18+,19-,20-,22+,23-,24-/m0/s1
    • InChI Key: ODVZWAWQENIRKD-CKRBXLRKSA-N
    • SMILES: CC1CC2C(CCC3(C2CCC3(C(=O)C)OC(=O)C)C)C4(C1=CC(CC4)O)C

Computed Properties

  • Exact Mass: 388.26148
  • Monoisotopic Mass: 388.261
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 726
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6Ų
  • XLogP3: 3.9

Experimental Properties

  • Density: 1.13
  • Boiling Point: 494.5°C at 760 mmHg
  • Flash Point: 161.3°C
  • Refractive Index: 1.545
  • PSA: 63.6
  • LogP: 4.44700

Recommend Articles

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk